tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate

• IUPAC Name: tert-butyl N-[4-[1-(4-bromophenoxy)ethyl]phenyl]carbamate
• InChI: InChI=1S/C19H22BrNO3/c1-13(23-17-11-7-15(20)8-12-17)14-5-9-16(10-6-14)21-18(22)24-19(2,3)4/h5-13H,1-4H3,(H,21,22)
• InChI Key: VMZODJSVBNIWIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)NC(=O)OC(C)(C)C)OC2=CC=C(C=C2)Br
• Molecular Formula: C19H22BrNO3
• Molecular Weight: 392.3 g/mol

Description

“tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate” is a chemical compound with the CAS Number: 1864058-38-7. It has a molecular weight of 392.29 and its IUPAC name is tert-butyl (4-(1-(4-bromophenoxy)ethyl)phenyl)carbamate. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C19H22BrNO3/c1-13(23-17-11-7-15(20)8-12-17)14-5-9-16(10-6-14)21-18(22)24-19(2,3)4/h5-13H,1-4H3,(H,21,22). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature.

Mechanism of Action

Target of Action

It is known that the compound serves as an ideal substrate for suzuki coupling reactions .

Mode of Action

The compound interacts with its targets through a process known as Suzuki coupling reactions . This is a type of palladium-catalyzed cross-coupling reaction that allows for the formation of carbon-carbon bonds . The compound affords biaryls via reaction with pyridine or 3-benzaldehyde boronic acids .

Biochemical Pathways

The suzuki coupling reactions it participates in are crucial in organic synthesis, leading to the production of biaryls .

Result of Action

The compound’s participation in suzuki coupling reactions suggests it plays a role in the synthesis of biaryls .

Advantages and Limitations for Lab Experiments

One advantage of using tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate in lab experiments is its versatility, as it can be used in a variety of research applications. However, its use may be limited by its cost and availability, as well as by the need for specialized equipment and expertise.

Future Directions

There are several potential future directions for research on tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate. One area of interest is its use in drug discovery and development, particularly for the development of new cancer therapies. Other potential directions include further studies on its mechanism of action and its potential use in other research applications, such as in the study of protein-protein interactions.

Synthesis Methods

Tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate can be synthesized through a multi-step process, starting with the reaction of 4-bromophenol with ethylene oxide to produce 4-bromo-1-(2-hydroxyethyl)benzene. This intermediate is then reacted with 4-(tert-butoxycarbonylamino)phenol to produce this compound.

Scientific Research Applications

Tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate has been used in various research applications, including as a fluorescent labeling agent for proteins, as a photoaffinity labeling agent for enzymes, and as a substrate for enzymatic assays. It has also been studied for its potential use in drug discovery and development.

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements associated with the compound include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.